Cas no 1121609-12-8 (4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1121609-12-8
• MF: C₁₅H₂₂ClN₃O₃
• MW: 327.806482791901
• CID: 2162483
• Update Time: 2025-10-31

4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(((2-chloropyrimidin-4-yl)oxy)methyl)piperidine-1-carboxylate
• SBB075847
• tert-butyl 4-((2-chloropyrimidin-4-yloxy)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(2-chloropyrimidin-4-yloxy)methyl]piperidinecarboxylate
• 4-(2-Chloropyrimidin-4-yloxymethyl)piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H22ClN3O3/c1-15(2,3)22-14(20)19-8-5-11(6-9-19)10-21-12-4-7-17-13(16)18-12/h4,7,11H,5-6,8-10H2,1-3H3
• InChI Key： CJGKQBCPCZCCOR-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)OCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 368
• Topological Polar Surface Area: 64.599

Additional information on 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1121609-12-8)

4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1121609-12-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chloropyrimidine derivative, is characterized by its unique structural features, which include a piperidine ring, a tert-butyl ester group, and a chloropyrimidine moiety. These structural elements contribute to its potential therapeutic applications and make it an attractive target for further investigation.

The chemical structure of 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is defined by the presence of a piperidine ring, which is a common scaffold in many biologically active compounds. The tert-butyl ester group provides stability and solubility properties, while the chloropyrimidine moiety imparts specific biological activities. The combination of these functional groups results in a molecule with diverse pharmacological properties, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The chloropyrimidine moiety is known to interact with specific cellular targets, such as kinases and receptors, which are involved in inflammatory and proliferative pathways. This interaction can lead to the modulation of these pathways, thereby providing therapeutic benefits.

In addition to its anti-inflammatory and anti-cancer properties, 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes and proteins. This makes it a promising candidate for the development of new antiviral therapies, particularly in the context of emerging viral infections.

The synthesis of 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-chloropyrimidine with piperidine to form the corresponding chloropyrimidinyl piperidine intermediate. This intermediate is then reacted with tert-butyl bromoacetate to introduce the tert-butyl ester group. The final product is obtained through purification techniques such as column chromatography or recrystallization.

The physicochemical properties of 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester are crucial for its biological activity and pharmaceutical applications. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. These properties facilitate its use in both in vitro and in vivo studies, allowing researchers to evaluate its biological effects under various conditions.

Clinical trials are an essential step in the drug development process, and several preclinical studies have been conducted to assess the safety and efficacy of 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester. These studies have shown promising results, with the compound demonstrating low toxicity and high therapeutic indices. However, further clinical trials are necessary to fully evaluate its potential as a therapeutic agent.

In conclusion, 4-(2-Chloro-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1121609-12-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding of various diseases and developing new treatments.